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Compound of Interest

Compound Name: 1-Bromo-3,5-dichlorobenzene

Cat. No.: B043179

Technical Safety Guide: 1-Bromo-3,5-
dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,
and emergency protocols for 1-Bromo-3,5-dichlorobenzene (CAS No: 19752-55-7). The
information is compiled from various safety data sheets and chemical databases to ensure a
thorough understanding for professionals in research and development.
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Identifier

Data

Product Name

1-Bromo-3,5-dichlorobenzene[1][2][3][4]

Synonyms 3,5-dichlorobromobenzene[2][5]
CAS Number 19752-55-7[2][3][4][€]
EC Number 243-270-7[1][2][4]

Molecular Formula

CeHsBrCI2[1][2][3][4]

Molecular Weight

225.90 g/mol [1][3][4][6]

Primary Use

Intermediate in the synthesis of pharmaceuticals

and agrochemicals.[6][7]

Physical and Chemical Properties

1-Bromo-3,5-dichlorobenzene is a white to off-white or beige crystalline solid or powder at

room temperature.[1][6][7][8] It is insoluble in water but soluble in many common organic

solvents.[6][7]

Property Value

White to off-white/beige crystalline powder or
Appearance .

solid.[1][3][6][71[8]
Odor Characteristic aromatic odor.[6]
Melting Point 73-77°C/163.4 - 170.6 °F[1][3][4][8][°]
Boiling Point 232 °C [/ 449.6 °F at 757 mmHg[1][3][4][6][8]1[9]
Flash Point > 110 °C /> 230 °F (Closed Cup)[1]
Density Approx. 1.8 g/cm3[6]

N Insoluble in water; soluble in organic solvents.[6]

Solubility

[7]

Evaporation Rate

Not applicable (Solid)[1]
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Hazards Identification

The primary hazards associated with 1-Bromo-3,5-dichlorobenzene are irritation to the skin,
eyes, and respiratory system.[1][2][7][10] It is classified under the Globally Harmonized System
(GHS) as a skin irritant (Category 2), a serious eye irritant (Category 2), and may cause
respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category 3).[1][7][10]

Hazard Classification Code Description

GHS Signal Word Warning[1][2][4][10]

Causes skin irritation.[1][2][4]
[10]

Skin Corrosion/Irritation H315

Causes serious eye irritation.

Serious Eye Damage/Irritation H319
[11[2][4][10]

May cause respiratory

STOT - Single Exposure H335 T
irritation.[1][2][4][10]

Hazard Class IRRITANTI[9]

Target Organs Respiratory system.[1][4]

Safe Handling and Storage

Proper handling and storage are crucial to minimize risk. This involves using appropriate
personal protective equipment (PPE), ensuring adequate ventilation, and following established
laboratory safety practices.

Caption: Logical workflow for handling 1-Bromo-3,5-dichlorobenzene safely.
Key recommendations include:

» Engineering Controls: Ensure adequate ventilation, such as using a chemical fume hood,
especially in confined areas, to minimize inhalation of dust or fumes.[1][2][11] Eyewash
stations and safety showers should be readily accessible.[11]

» Personal Protective Equipment (PPE):
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[e]

Eye/Face Protection: Wear chemical safety goggles compliant with EN 166 standards.[1]
[11]

o Hand Protection: Use protective gloves, such as nitrile rubber.[1][2] Gloves should be
inspected before use and disposed of properly.[2]

o Skin and Body Protection: Wear a lab coat or other appropriate protective clothing to
prevent skin exposure.[1][11]

o Respiratory Protection: Under normal use with adequate ventilation, no respiratory
protection is typically needed.[1][11] For large-scale use or in emergencies, a
NIOSH/MSHA or European Standard EN 136 approved respirator may be required.[1][11]

» Hygiene Measures: Wash hands thoroughly before breaks and after handling the material.[1]
[2] Do not eat, drink, or smoke in the work area.[1]

Emergency Procedures

In case of accidental exposure, spill, or fire, immediate and appropriate action is necessary.

First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Remove the individual to fresh air. If not
breathing, provide artificial respiration. Seek
medical attention.[1][2][11]

Skin Contact

Immediately wash off with plenty of soap and
water while removing all contaminated clothing.
Seek medical attention.[1][2][11]

Eye Contact

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present
and easy to do so. Continue rinsing. Seek
medical attention.[1][2][11]

Ingestion

Clean mouth with water and rinse. Do not
induce vomiting. Never give anything by mouth
to an unconscious person. Seek medical
attention.[1][2][11]

Note to Physician

Treat symptomatically.[1]

Eirefighting Measures

Aspect

Protocol

Suitable Extinguishing Media

Water spray, carbon dioxide (COz), dry

chemical, or alcohol-resistant foam.[1][2]

Unsuitable Extinguishing Media

No information available.[1]

Specific Hazards

Thermal decomposition can release irritating

and toxic gases and vapors.[1][11]

Hazardous Combustion Products

Carbon oxides (CO, COz2), Hydrogen chloride
gas, Hydrogen bromide gas.[2]

Protective Equipment

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear.[2]
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Toxicological & Ecological Information

Toxicological Information: The toxicological properties of this compound have not been fully
investigated.[1] Acute exposure may cause irritation to the skin, eyes, and respiratory
system.[1][7]

Ecological Information: Information on the environmental impact is limited. It is advised to
prevent the product from entering drains or water systems.[2][5] The compound is not
expected to be readily mobile in the environment due to its low water solubility.[11]

PBT and vPvB Assessment: No data is available regarding the assessment of this substance
as a Persistent, Bioaccumulative, and Toxic (PBT) or very Persistent and very
Bioaccumulative (vPvB) compound.[1]

Referenced Experimental Protocols

Safety data sheets cite various tests to determine the properties and purity of the substance.

While specific, in-house protocols are not provided, these tests generally follow standardized

methodologies.

Purity by Gas-Liquid Chromatography (GLC): Purity is often determined using Gas
Chromatography (GC), a common analytical technique.

o Methodology: A small amount of the substance is vaporized and injected into a long
column. An inert carrier gas (like helium or nitrogen) flows through the column.[10] The
components of the sample separate based on their boiling points and interactions with the
column's stationary phase. As each component exits the column, it is detected, and the
resulting chromatogram shows peaks corresponding to each substance. The area of the
peak for 1-Bromo-3,5-dichlorobenzene relative to the total area of all peaks is used to
calculate its purity. Standard methods like ASTM D3257 provide frameworks for analyzing
aromatic compounds.[12]

Purity by Titration (After Oxygen Combustion): One source specifies purity determined by
titration with silver nitrate (AgNOs) after oxygen combustion.[6] This is a classic method for
determining halogen content in organic compounds.

o Methodology:
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= Combustion: A weighed sample of the organic compound is burned in a closed flask
filled with pure oxygen (this is known as the "oxygen flask method" or "Schoniger flask
combustion™).[13][14] The combustion breaks down the molecule, converting the
covalently bonded bromine and chlorine into inorganic bromide (Br~) and chloride (CI-)
ions, which are then captured in an absorbing solution.[14]

» Titration: The resulting solution containing the halide ions is then titrated with a
standardized solution of silver nitrate. This is an argentometric titration.[15][16] The
silver ions (Ag*) react with the halide ions to form insoluble silver halides (AgCl and
AgBr).[16] An indicator is used to signal the endpoint, which occurs when all halide ions
have precipitated. The volume of silver nitrate solution used allows for the calculation of
the total halogen content, which is then used to infer the purity of the original compound.
[15]

» Melting Point Determination: The melting point range is a key indicator of purity for crystalline
solids.[2][17]

o Methodology: A common standard method is the capillary tube method (e.g., ASTM E324).
[2][6] A small, powdered sample is packed into a thin capillary tube. The tube is placed in a
heating block apparatus alongside a calibrated thermometer.[3] The temperature is slowly
increased (e.g., 1°C per minute) near the expected melting point.[3] The "initial melting
point" is the temperature at which the first drop of liquid appears, and the "final melting
point” is the temperature at which the entire sample becomes a clear liquid.[2][6] A narrow
melting range typically indicates high purity.[2][17]

o Flash Point Determination: The flash point is determined to assess flammability.

o Methodology: For solids or high-boiling liquids, a closed-cup method such as the Pensky-
Martens test (ASTM D93) is often used.[4][7][11] The substance is placed in a closed cup
and heated at a slow, constant rate while being stirred.[7][11] An ignition source is
periodically introduced into the vapor space above the sample. The flash point is the
lowest temperature at which the vapors ignite to produce a brief flash.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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